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Compound of Interest

Compound Name: TH1760

Cat. No.: B12399914 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and step-by-step procedures for the safe

disposal of TH1760, a potent and selective NUDT15 inhibitor. In the absence of a specific

Safety Data Sheet (SDS), this document outlines a conservative approach based on general

best practices for handling novel chemical entities.

Chemical and Physical Properties of TH1760

A summary of the known properties of TH1760 is presented below. This information is crucial

for understanding its potential hazards and for making informed decisions regarding its

disposal.
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Property Value Source

Chemical Name

6-[[4-(1H-Indol-5-ylcarbonyl)-1-

piperazinyl]sulfonyl]-2(3H)-

benzoxazolone

Tocris Bioscience

Molecular Formula C20H18N4O5S Selleck Chemicals[1]

Molecular Weight 426.45 g/mol Selleck Chemicals[1]

CAS Number 2567914-01-4 Selleck Chemicals[1]

Appearance Powder Selleck Chemicals[1]

Solubility
Soluble in DMSO, Insoluble in

water and ethanol
Selleck Chemicals[1]

Known Activity
Potent and selective NUDT15

(MTH2) inhibitor

Selleck Chemicals[1],

MedchemExpress[2], Tocris

Bioscience[3]

Experimental Protocols for Disposal
Given that a comprehensive toxicological profile for TH1760 is not readily available, it should

be handled as a potentially hazardous substance. The following protocols are based on

standard laboratory procedures for the disposal of research chemicals.

Personal Protective Equipment (PPE) Requirements:

Before handling TH1760, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, a NIOSH-approved respirator may be necessary. Work should be conducted

in a well-ventilated area, preferably a chemical fume hood.
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Disposal of Solid TH1760 Waste:

Collection: Collect all waste TH1760 powder and any materials contaminated with the solid

(e.g., weighing paper, spatulas, contaminated gloves) in a clearly labeled, sealed container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name: "TH1760 (6-[[4-(1H-Indol-5-ylcarbonyl)-1-piperazinyl]sulfonyl]-2(3H)-

benzoxazolone)".

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area, away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal of TH1760 Solutions (e.g., in DMSO):

Collection: Collect all solutions containing TH1760 in a designated, sealed, and chemically

compatible waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Labeling: Label the container as "Hazardous Waste" and list all contents, including the full

chemical name of TH1760 and the solvent (e.g., "TH1760 in DMSO").

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, segregated by hazard class as appropriate.

Disposal: Dispose of the waste through a licensed hazardous waste disposal contractor,

adhering to all relevant regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of TH1760.
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Caption: Workflow for the safe disposal of solid and solution forms of TH1760.

This guide is intended to provide a framework for the safe disposal of TH1760 in a research

setting. It is imperative to always consult your institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure full compliance with all applicable

regulations. The absence of a specific SDS for TH1760 necessitates a cautious approach,

treating the compound as potentially hazardous until more comprehensive data becomes

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of TH1760: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399914#th1760-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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